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Compound of Interest

Compound Name: Sec-butyl acetate

Cat. No.: B091578 Get Quote

This guide provides critical safety protocols and logistical procedures for the handling and

disposal of sec-butyl acetate in a laboratory setting. It is intended for researchers, scientists,

and drug development professionals to ensure safe operational conduct.

Properties and Exposure Limits of Sec-butyl Acetate
The following table summarizes the key quantitative data for sec-butyl acetate, including its

physical and chemical properties, as well as occupational exposure limits.
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Property Value

Physical & Chemical Properties

Molecular Formula C₆H₁₂O₂

Molecular Weight 116.16 g/mol [1][2]

Appearance Colorless liquid with a fruity odor[2][3]

Boiling Point 112 °C (234 °F)[1][3][4]

Melting Point -99 °C (-146 °F)[2][4]

Flash Point 17 °C (62 °F)[1][3]

Vapor Pressure 10 mmHg at 20 °C

Specific Gravity 0.872 at 20 °C[1]

Water Solubility 0.8%[1][3]

Lower Explosive Limit (LEL) 1.7%[1][3]

Upper Explosive Limit (UEL) 9.8%[1][3]

Occupational Exposure Limits

NIOSH REL (TWA) 200 ppm (950 mg/m³)[3][5]

OSHA PEL (TWA) 200 ppm (950 mg/m³)[3][6]

ACGIH TLV (TWA) 200 ppm (950 mg/m³)[4][6]

IDLH 1700 ppm[1][5]

Operational Plan: Safe Handling of Sec-butyl
Acetate
Adherence to the following step-by-step protocol is mandatory for the safe handling of sec-
butyl acetate.

Pre-Handling Preparations
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Engineering Controls: All work with sec-butyl acetate must be conducted in a well-ventilated

area.[7] A chemical fume hood is required.[8] Facilities should be equipped with an eyewash

station and a safety shower.[8]

Personal Protective Equipment (PPE): Before handling, ensure all required PPE is available

and in good condition.

Eye Protection: Wear chemical safety goggles and a face shield.[4]

Skin Protection: Wear solvent-resistant gloves and a lab coat or other protective clothing.

[6][8][9]

Respiratory Protection: If ventilation is inadequate or exposure limits are likely to be

exceeded, a NIOSH-approved respirator with an appropriate organic vapor cartridge is

required.[4][6]

Equipment: Use only non-sparking tools and explosion-proof equipment.[1][4][7][10] Ensure

all containers are properly grounded and bonded to prevent static discharge.[4][7]

Handling Procedure
Container Handling: Keep containers tightly closed when not in use.[4][7]

Dispensing: When transferring sec-butyl acetate, do so slowly to minimize splashing and

vapor generation.

Spill Prevention: Handle over a spill tray or in a designated containment area.

Avoidance of Incompatibles: Keep away from strong oxidizing agents, nitrates, alkalis, and

acids.[3] Also, avoid heat, sparks, and open flames.[4][7][10]

Post-Handling
Decontamination: Wash hands and any exposed skin thoroughly with soap and water after

handling.[6]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances and

sources of ignition.[8]
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Disposal Plan: Sec-butyl Acetate Waste
Proper disposal of sec-butyl acetate and contaminated materials is crucial to prevent

environmental contamination and ensure safety.

Waste Segregation and Collection
Waste Container: Collect all sec-butyl acetate waste in a designated, properly labeled, and

sealed container.

Contaminated Materials: Any materials used to clean up spills (e.g., absorbent pads) and

contaminated PPE should be disposed of as hazardous waste.

Spill Response
Small Spills: For small spills, absorb the material with an inert absorbent such as sand or

earth.[1] Collect the absorbed material using non-sparking tools and place it in a sealed

container for disposal.[1]

Large Spills: In the event of a large spill, evacuate the area immediately.[4] Isolate the spill

area and prevent entry into waterways and sewers.[1] Contact your institution's

environmental health and safety department for assistance.

Ventilation: Ensure the area is well-ventilated during and after cleanup.

Final Disposal
Regulatory Compliance: All sec-butyl acetate waste must be disposed of in accordance with

local, state, and federal regulations. Do not pour down the drain.[4]

Waste Management: Arrange for pickup and disposal by a licensed hazardous waste

disposal company.

Visual Workflow for Handling and Disposal
The following diagram illustrates the logical flow of the handling and disposal procedures for

sec-butyl acetate.
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1. Pre-Handling Preparations

2. Handling Procedure

3. Post-Handling

4. Disposal Plan
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Caption: Workflow for Safe Handling and Disposal of Sec-butyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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